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Compound of Interest

Compound Name: Zafirlukast-d7

Cat. No.: B1141256

This guide provides crucial safety and logistical protocols for researchers, scientists, and drug
development professionals handling Zafirlukast-d7. Adherence to these procedures is vital for
ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)

Zafirlukast-d7, an isotope-labeled analog of Zafirlukast, should be handled with care,
assuming hazards similar to its non-deuterated counterpart. Zafirlukast is classified as harmful
if swallowed and can cause skin and serious eye irritation[1]. It is also recognized as being very
toxic to aquatic life with long-lasting effects[2].

Recommended Personal Protective Equipment (PPE):
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PPE Category

Item

Specification

Purpose

Respiratory Protection

Self-contained

breathing apparatus

Use in well-ventilated
areas. For higher
exposure risk, a
NIOSH-approved

To prevent inhalation

of dust or aerosols[1].

or respirator ) ]
respirator is

recommended.

Nitrile or latex gloves

] Chemical-resistant are generally suitable To protect skin from
Hand Protection

for incidental contact. direct contact.

[3]

gloves

Safety glasses with
) side shields or N To shield eyes from
Eye Protection ANSI Z87.1 certified.

chemical splash

goggles

splashes and dust.

To prevent
) Laboratory coat or
Body Protection )
disposable coveralls

contamination of

personal clothing.

Operational Plan: Handling and Storage

Handling:

Avoid the formation of dust and aerosols.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Do not eat, drink, or smoke in the handling area[2].

Wash hands thoroughly after handling the compound[1][2].

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.
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» Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Emergency Situation First Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o i

do. Continue rinsing and seek medical

attention[1].

) Wash with plenty of soap and water. If skin
Skin Contact S ) )
irritation occurs, seek medical advice[1].

Move the person to fresh air and keep them

comfortable for breathing. If experiencing

Inhalation ) )
respiratory symptoms, call a poison center or
doctor[1].
) Rinse mouth. Call a poison center or doctor if
Ingestion
you feel unwell[1][2].
Wear appropriate PPE, including respiratory
Spil protection. Avoid dust formation. Ventilate the
pills

area. Collect the spilled material and place it in

a suitable container for disposal.

Disposal Plan

Unused or waste Zafirlukast-d7 should be disposed of as hazardous pharmaceutical waste in
accordance with all applicable local, state, and federal regulations, such as the Resource
Conservation and Recovery Act (RCRA)[4][5].

Disposal Steps:
e Segregation: Do not mix with non-hazardous waste.

o Containment: Place in a clearly labeled, sealed container, often a black container designated
for hazardous pharmaceutical waste[6].
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o Collection: Arrange for collection by a licensed hazardous waste disposal service.

o Treatment: The primary method of disposal for this type of waste is incineration at a
permitted facility[5][6].

o Documentation: Maintain all records of disposal as required by your institution and regulatory
agencies.

Visual Guides

Below are procedural diagrams to aid in the safe handling and disposal of Zafirlukast-d7.
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Zafirlukast-d7 Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE:
- Respirator
- Gloves
- Goggles
- Lab Coat

Hangling

Work in a Ventilated Area
(e.g., Fume Hood)

'

Weigh and Handle Compound

'

Avoid Dust and Aerosol Formation

Post-Handling
v

Decontaminate Work Surface

'

Properly Doff and Dispose of PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Zafirlukast-d7 Handling Workflow
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Zafirlukast-d7 Disposal Plan

Waste Collection

Segregate Zafirlukast-d7 waste
from other waste streams

l

Place in a Labeled, Sealed
Hazardous Waste Container

Disposall Process

Store in Designated Hazardous
Waste Accumulation Area

'

Arrange for Pickup by a
Licensed Disposal Vendor

'

Transport to a Permitted
Incineration Facility

Com

liance

Complete Waste Manifest

'

Retain Disposal Records

Click to download full resolution via product page

Zafirlukast-d7 Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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